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Get Quote

Executive Summary
Methiobencarb is a highly specialized agrochemical belonging to the thiocarbamate class of

herbicides[1],[2]. Recognized for its efficacy in pre-emergence and early post-emergence weed

control, it acts primarily as a seedling shoot growth inhibitor[3]. As a Senior Application

Scientist, I have structured this technical guide to provide an authoritative analysis of

methiobencarb’s structural formula, physicochemical properties, mechanism of action (MoA),

and the rigorous analytical protocols required for its detection and quantification in

environmental matrices.

Chemical Identity & Structural Formula
Methiobencarb, chemically designated as S-(4-methoxybenzyl) N,N-diethylthiocarbamate

(IUPAC), is characterized by its core thiocarbamate linkage (-S-C(=O)-N-)[1],[4]. The structural

architecture of this molecule dictates its environmental behavior and biological target affinity:

Aromatic Moiety: A 4-methoxybenzyl group provides essential lipophilicity, governing the

compound's soil adsorption characteristics and its ability to penetrate waxy plant cuticles[4].
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Aliphatic Amine: The N,N-diethyl substitution on the nitrogen atom influences the molecule's

volatility, a defining trait of thiocarbamate herbicides, and its stereosteric interaction with

target enzymes[1].
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Caption: Structural logic of Methiobencarb highlighting its core pharmacophore and functional

groups.

Physicochemical Properties
Understanding the physicochemical profile of methiobencarb is critical for predicting its

environmental fate, formulation stability, and biological uptake. The presence of the sulfur atom

in the thiocarbamate core reduces its water solubility while increasing its affinity for organic

solvents and lipids[5].

Property Value Reference

CAS Registry Number 18357-78-3 [4]

Molecular Formula C13H19NO2S [5]

Molecular Weight 253.36 g/mol [5]

Melting Point 36.5 °C [6]

Boiling Point ~334 °C [6]

Log Kow (Octanol-Water) 2.80 [6]

Density 1.08 g/cm³ [6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.bcpcpesticidecompendium.org/methiobencarb.html
https://www.benchchem.com/product/b097969/docs?utm_src=pdf-body-img#methiobencarb-structural-dynamics-chemical-properties-and-application-workflows
https://www.benchchem.com/product/b097969/docs?utm_src=pdf-body#methiobencarb-structural-dynamics-chemical-properties-and-application-workflows
https://www.benchchem.com/product/b097969/docs?utm_src=pdf-body#methiobencarb-structural-dynamics-chemical-properties-and-application-workflows
https://pubchem.ncbi.nlm.nih.gov/compound/87594
https://commonchemistry.cas.org/detail?cas_rn=18357-78-3
https://pubchem.ncbi.nlm.nih.gov/compound/87594
https://pubchem.ncbi.nlm.nih.gov/compound/87594
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID1058004
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID1058004
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID1058004
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID1058004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: VLCFA Inhibition
Methiobencarb is classified under HRAC Group 15 (formerly Group N or K3)[2],[7]. Its primary

mode of action is the inhibition of Very-Long-Chain Fatty Acid (VLCFA) synthesis, which

severely disrupts lipid biosynthesis in susceptible plants[3].

Uptake & Translocation: As a soil-applied herbicide, methiobencarb is absorbed from the

soil solution primarily through the emerging shoots (coleoptiles in grasses) and roots[8],[3]. It

translocates via the xylem to the meristematic regions[8].

Biochemical Target: The compound inhibits VLCFA elongase enzymes. Since VLCFAs are

essential components of plant cell membranes and cuticular waxes, their depletion leads to

the failure of cell division and elongation[9].

Physiological Response: Susceptible weed seedlings fail to emerge from the soil or emerge

with severely malformed, twisted, or "buggy-whipped" leaves, ultimately leading to necrosis

and seedling death[9],[3].
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Caption: Mechanism of Action of Methiobencarb: From soil uptake to VLCFA inhibition and

seedling death.

Analytical Methodologies & Experimental Protocols
To ensure regulatory compliance and environmental monitoring, robust analytical methods are

required to quantify methiobencarb residues in soil and water. The following protocol outlines

a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) workflow. The choice of

GC-MS is driven by the volatility of the N,N-diethylthiocarbamate structure and the high

specificity of mass fragmentation[5].

Step-by-Step Protocol: Extraction and GC-MS Analysis
Phase 1: Sample Preparation & Extraction

Homogenization: Sieve the soil sample (2 mm) to ensure uniform particle size. For water,

filter through a 0.45 µm PTFE membrane.

Liquid-Liquid Extraction (LLE): Transfer 10 g of soil (or 100 mL of water) into an extraction

vessel. Add 20 mL of dichloromethane (DCM).

Causality: DCM is selected because methiobencarb's Log Kow of 2.80 indicates strong

lipophilicity, ensuring high partitioning into the non-polar organic phase while leaving polar

soil constituents behind[6].

Agitation: Shake mechanically for 30 minutes at 200 rpm to maximize mass transfer.

Phase 2: Clean-up (Solid Phase Extraction - SPE) 4. Conditioning: Condition a Florisil or Silica

SPE cartridge with 5 mL of hexane. 5. Elution: Load the DCM extract onto the cartridge. Elute

the methiobencarb fraction using a 90:10 (v/v) hexane:acetone mixture.

Causality: This specific polarity gradient retains highly polar matrix interferences (like humic
acids) on the stationary phase while allowing the moderately polar thiocarbamate to elute
freely.

Phase 3: Concentration & GC-MS Analysis 6. Concentration: Evaporate the eluate to near

dryness under a gentle stream of high-purity nitrogen at 35°C to prevent volatilization losses.

Reconstitute in 1.0 mL of internal standard solution (e.g., triphenyl phosphate in hexane). 7.
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Chromatographic Separation: Inject 1 µL into a GC-MS equipped with a 5% phenyl-

methylpolysiloxane capillary column (e.g., HP-5MS). Use a temperature program starting at

80°C, ramping to 280°C. 8. Mass Spectrometry Detection: Operate the MS in Electron

Ionization (EI) mode (70 eV). Monitor specific mass-to-charge (m/z) ions corresponding to the

fragmentation of the 4-methoxybenzyl and diethylcarbamothioate moieties for accurate

quantification.

Phase 4: Self-Validating System Suitability

Procedural Blanks: Run a matrix blank (e.g., highly purified sand or HPLC-grade water)

parallel to the samples to definitively rule out laboratory contamination or reagent carryover.

Internal Standardization: The addition of triphenyl phosphate prior to GC-MS injection

normalizes the instrument response, correcting for any volumetric variations during the

evaporation phase or injection inconsistencies.

Recovery Spikes: Spike a known concentration of methiobencarb into a blank matrix before

extraction to calculate recovery efficiency (acceptable range: 80-110%). This validates the

extraction thermodynamics.
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Caption: Step-by-step analytical workflow for the extraction and GC-MS quantification of

Methiobencarb.

Efficacy, Selectivity, and Resistance Management
Methiobencarb is utilized for the selective control of annual grasses and specific broadleaf

weeds[8].

Crop Selectivity: Selectivity is often achieved through depth protection (positional selectivity)

or the use of herbicide safeners, which accelerate the metabolic detoxification of the

thiocarbamate in the crop plant via glutathione S-transferase (GST) conjugation[8].
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Resistance Management: Because methiobencarb targets VLCFA elongases (HRAC Group

15), cross-resistance with ACCase or ALS inhibitors is practically non-existent[3]. It serves as

a vital rotational chemistry to manage weed populations resistant to other modes of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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